3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 3-methyl-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H12N4O3S/c1-8-3-5-22-12(8)14(20)16-7-11-17-13(18-21-11)9-2-4-15-10(19)6-9/h2-6H,7H2,1H3,(H,15,19)(H,16,20)
• InChI Key: CTFDGTYZCHPOCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H12N4O3S and its molecular weight is 316.34. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Heterocyclic Synthesis

3-Methyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide plays a role in the synthesis of various heterocyclic compounds. Research has demonstrated its use in creating complex molecules with potential biological activities. For example, the synthesis of thiophenylhydrazonoacetates involves coupling with diazo compounds to yield derivatives like pyrazole, isoxazole, and pyrimidine, which are significant in medicinal chemistry (Mohareb et al., 2004).

2. Catalysis and Ligand Formation

This compound is also involved in reactions that lead to the formation of new ligands and catalytic processes. The interaction with copper compounds, for instance, can lead to desulfurization and the formation of oxadiazole derivatives, which are important in the development of catalytic agents (Gómez-Saiz et al., 2002).

3. Development of Bioactive Molecules

Its reactivity towards various reagents has been exploited in the synthesis of molecules with potential bioactivity. For instance, its derivatives have been studied for antimicrobial properties, showcasing the compound's utility in pharmaceutical research (Talupur et al., 2021).

4. Material Science Applications

In material science, this compound is used in the synthesis of novel polymers and materials. Its derivatives have been incorporated into polymers, demonstrating moderate inherent viscosities and solubilities, useful for developing new materials with specific properties (Vakili et al., 2012).